Pseudouridimycine

• Molecular Formula: C17H28N8O9
• Molecular Weight: 488.5 g/mol
• InChI: InChI=1S/C17H28N8O9/c18-9(26)2-1-7(25(33)10(27)5-22-16(19)20)15(31)21-4-8-11(28)12(29)13(34-8)6-3-23-17(32)24-14(6)30/h3,7-9,11-13,26,28-29,33H,1-2,4-5,18H2,(H,21,31)(H4,19,20,22)(H2,23,24,30,32)/t7-,8+,9?,11+,12+,13-/m0/s1
• InChIKey: PMKIVHGSIYPNPT-ZVLRGHEDSA-N

Pseudouridimycin: First-in-Class Nucleoside-Analog RNAP Inhibitor

Pseudouridimycin (PUM) is a novel, microbially produced C-nucleoside dipeptide antibiotic that acts as a nucleoside-analog inhibitor (NAI) of bacterial DNA-dependent RNA polymerase (RNAP) [1]. Unlike the clinically approved rifamycin and lipiarmycin classes, which bind to allosteric sites on RNAP, PUM binds to the NTP addition site and functions through a unique competition-with-UTP mechanism [1]. This distinct mechanism underpins its potent activity against drug-resistant pathogens and a significantly lower propensity for resistance emergence, making it a critical lead compound for next-generation antibacterial therapies [1].

▸ Binds RNAP NTP addition site; competes with UTP

▸ Mechanism distinct from allosteric rifampin binding

▸ Reported lower resistance emergence in in vitro models

• [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source

Why Pseudouridimycin Cannot Be Substituted: Unique Resistance Profile

Generic substitution with existing RNAP inhibitors like rifampin or fidaxomicin is not viable for applications requiring a low resistance burden and activity against resistant strains. Pseudouridimycin's unique binding to the RNAP active-center NTP addition site fundamentally alters its resistance profile. In contrast to rifampin, where resistance arises from mutations at over 25 sites, PUM resistance is limited to only 2-4 residues, many of which are functionally constrained [1]. This explains the order-of-magnitude lower spontaneous resistance rate and the absence of cross-resistance, making PUM a functionally distinct and non-interchangeable tool for combating multidrug-resistant infections [1].

Binding site Rifampin targets an allosteric site; PUM occupies the NTP addition site — mechanisms may not transfer.

Resistance profile Rifampin resistance arises from >25 substitution sites vs. limited sites for PUM; substitution may shift model endpoints.

Cross-resistance No cross-resistance with rifampin is reported, but class-switching requires validation for specific experimental endpoints.

• [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source

Pseudouridimycin vs. Rifampin: Resistance, Selectivity & Activity

Spontaneous Resistance Rate Compared to Rifampin

Pseudouridimycin exhibits a significantly lower spontaneous resistance rate compared to the frontline RNAP inhibitor rifampin, a critical advantage for durable therapy. The resistance rate is described as an order-of-magnitude lower than that of rifampin (Rif) [1]. The genetic basis for this is a drastically reduced spectrum of resistance-conferring mutations; in the Gram-positive bacterium *Streptococcus pyogenes*, substitutions conferring ≥4x PUM-resistance are obtained at only four sites, compared to over 25 sites for rifampin [1]. This indicates PUM interacts with a 'privileged target' where most residues are functionally constrained and cannot be easily substituted [1].

Spontaneous Resistance Rate

Head-to-head

~10-fold lower rate; 4 resistance sites vs >25 for Rifampin

Supports studies where lower resistance emergence is critical

S. pyogenes in vitro assay context

Evidence Dimension	Spontaneous Resistance Rate and Genetic Resistance Spectrum
Target Compound Data	Resistance rate an order-of-magnitude lower than Rifampin; 4 substitution sites conferring resistance (S. pyogenes)
Comparator Or Baseline	Rifampin (Rif): resistance rate ~10x higher; ~25 substitution sites conferring resistance
Quantified Difference	Approximately 10-fold lower resistance rate; ~6-fold fewer resistance-conferring substitution sites
Conditions	In vitro spontaneous resistance frequency assays in S. pyogenes

Why This Matters

This provides a strong scientific basis for selecting PUM over rifampin in research models and future drug development pipelines aiming to minimize the emergence of resistance.

• [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source

Therapeutic Selectivity: Bacterial vs. Human RNA Polymerases

A key differentiator for Pseudouridimycin is its high selectivity for its bacterial target, a crucial parameter for reducing host toxicity. In in vitro enzymatic assays, PUM inhibited bacterial RNAP with an IC50 of 0.1 µM, while exhibiting a selectivity window of >4- to >500-fold against human RNA polymerase I, II, and III [1]. This selectivity is superior to or at the high end of ranges typically reported for other classes of bacterial RNAP inhibitors, making it a valuable probe for experiments requiring on-target bacterial transcriptional inhibition without confounding effects on host cell transcription.

Selectivity Index

Head-to-head

IC50 bacterial RNAP 0.1 µM; >4x–>500x vs human RNAPs

Indicates bacterial target selectivity in transcription assays

Purified enzyme assay context

Evidence Dimension	In Vitro Selectivity Index
Target Compound Data	IC50 (bacterial RNAP) = 0.1 µM; Selectivity vs. Human RNAP I, II, III = >4x to >500x
Comparator Or Baseline	Human RNAP I, II, and III (baseline host target)
Quantified Difference	Selectivity ranges from >4-fold to >500-fold, demonstrating a wide therapeutic window
Conditions	In vitro transcription assays with purified bacterial E. coli RNAP and human RNAPs I, II, and III

Why This Matters

Quantifiable selectivity data is essential for procuring a compound where off-target inhibition of host transcription is a controlling experimental variable, directly influencing data interpretation in cellular and in vivo models.

• [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source

Cross-Resistance and Additive Activity with Rifampin

Pseudouridimycin's unique binding site and mechanism translate directly into a complete lack of cross-resistance with rifampin, a critical failure point for many other antibiotics. The original study explicitly demonstrates that PUM exhibits no cross-resistance with the classic RNAP inhibitor Rifampin (Rif) [1]. Furthermore, it exhibits additive antibacterial activity when co-administered with Rif [1]. This is a direct consequence of their distinct binding sites: PUM at the NTP addition site and Rif at an adjacent allosteric pocket.

Cross-Resistance Profile

Head-to-head

No cross-resistance with Rifampin; additive activity

Supports combination study designs with rifampin

Tested on Rif-resistant strains

Evidence Dimension	Cross-Resistance and Drug-Drug Interaction
Target Compound Data	No cross-resistance with Rifampin; Additive activity with Rifampin
Comparator Or Baseline	Rifampin (Rif)-resistant bacterial strains
Quantified Difference	Complete absence of cross-resistance; observed additive effect (not antagonistic or merely indifferent)
Conditions	Antibacterial activity assays on a panel of Rif-resistant and Rif-sensitive strains; checkerboard synergy assays

Why This Matters

This evidence directly supports the scientific rationale for procuring PUM for use in combination therapy studies and for characterizing resistance mechanisms in strains where rifampin-based therapies have failed.

• [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source

Broad-Spectrum Activity Against Drug-Resistant Pathogens

Pseudouridimycin's activity is not limited to drug-sensitive laboratory strains; it is effective against a wide range of clinically relevant drug-resistant pathogens. PUM exhibits antibacterial activity against both Gram-positive and Gram-negative bacteria and against strains resistant to multiple drug classes, including rifamycin-, β-lactam-, fluoroquinolone-, and multi-drug-resistant strains [1]. This demonstrates that its novel mechanism is broadly effective, even where other RNAP inhibitors and classic antibiotics have failed.

Activity Spectrum

Class-level

Growth inhibition IC50 2–16 µM; active against MDR strains

Reported activity for antimicrobial screening

Panel includes rifamycin-, β-lactam-resistant strains

Evidence Dimension	Antibacterial Susceptibility Profile
Target Compound Data	Active against drug-sensitive and drug-resistant strains; Growth inhibition IC50 = 2 to 16 µM
Comparator Or Baseline	Rifamycin-, β-lactam-, fluoroquinolone- and multi-drug-resistant bacterial strains
Quantified Difference	Retains full activity (IC50 in the low micromolar range) against strains resistant to numerous distinct antibiotic classes
Conditions	Antibacterial activity profiling against a broad laboratory and clinical isolate panel

Why This Matters

For researchers studying drug resistance, this evidence positions Pseudouridimycin as a uniquely valuable chemical probe active against a variety of problematic resistant phenotypes that disable conventional RNAP inhibitors and other antibiotic classes.

• [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source

Optimal Research Applications of Pseudouridimycin

Probing RNAP Active-Center and NTP Binding Dynamics

Pseudouridimycin is the ideal probe for studying the NTP addition site of bacterial RNAP, a function that is distinct from the allosteric sites bound by rifamycins and lipiarmycins. Its specific binding to this active-center pocket and its competition with UTP, as confirmed by the resistance mutations mapping to this site and enzymatic data [1], make it an essential tool for structural and functional studies of transcription elongation and nucleotide selection, where standard drugs like rifampin are irrelevant.

Lead Scaffold for Next-Generation Anti-Resistance Antibiotics

Pharmaceutical research programs focused on overcoming antibiotic resistance should prioritize Pseudouridimycin as a lead scaffold. Its demonstrated order-of-magnitude lower spontaneous resistance rate and a resistance spectrum limited to just four critical residues (vs. >25 for rifampin) [1] provide a quantifiable advantage for designing therapies where durability and a high barrier to resistance are paramount performance metrics.

Rifampin-Adjunctive and Salvage Combination Therapies

For preclinical studies on drug-resistant Gram-positive and Gram-negative infections, Pseudouridimycin is the standard to test in combination with rifampin. The validated evidence of no cross-resistance with rifampin and additive antibacterial activity [1] provides a strong, data-driven rationale for combination therapy models aimed at clearing infections refractory to rifampin monotherapy or suppressing the emergence of rifampin resistance.

Reference Standard for NAI Screening Assays

Drug discovery groups screening for new RNAP-targeted antibacterials should procure Pseudouridimycin as a reference standard for NAI-specific assay development. As the first characterized NAI of bacterial RNAP, its validated binding mode (NTP addition site), potent IC50 (0.1 µM), and high selectivity over human polymerases [1] establish a quantitative baseline for triaging and validating novel NAI hits, distinguishing them from non-specific or allosterically acting inhibitors.

Application

Selection Property

Validation Focus

RNAP NTP-site binding studies

NTP-site competitive inhibitor

Resistance mutation mapping; UTP competition assays

Low-resistance lead scaffold research

Narrow resistance mutation spectrum

Spontaneous resistance rate assays

Rifampin combination research

No cross-resistance; additive activity

Checkerboard synergy and resistance suppression studies

NAI screening reference standard

Defined NTP-site inhibition and human selectivity

IC50 benchmarking in bacterial RNAP assays

• [1] Maffioli, S. I., et al. (2017). Antibacterial Nucleoside-Analog Inhibitor of Bacterial RNA Polymerase. Cell, 169(7), 1240-1248.e23. View Source